Cas no 359801-46-0 ((E)-3-(5-bromo-2-hydroxyphenyl)-2-cyano-N-naphthalen-1-ylprop-2-enamide)

• Product Name: (E)-3-(5-bromo-2-hydroxyphenyl)-2-cyano-N-naphthalen-1-ylprop-2-enamide
• CAS No: 359801-46-0
• MF: C₂₀H₁₃BrN₂O₂
• MW: 393.233423948288
• CID: 6019907
• PubChem ID: 1527774
• Update Time: 2025-05-23

(E)-3-(5-bromo-2-hydroxyphenyl)-2-cyano-N-naphthalen-1-ylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-3-(5-bromo-2-hydroxyphenyl)-2-cyano-N-naphthalen-1-ylprop-2-enamide
• 2-Propenamide, 3-(5-bromo-2-hydroxyphenyl)-2-cyano-N-1-naphthalenyl-
• 359801-46-0
• 3-(5-bromo-2-hydroxyphenyl)-2-cyano-N-(naphthalen-1-yl)prop-2-enamide
• (2E)-3-(5-bromo-2-hydroxyphenyl)-2-cyano-N-(naphthalen-1-yl)prop-2-enamide
• AKOS001024206
• Z54311122
• EN300-26581557

• Inchi： 1S/C20H13BrN2O2/c21-16-8-9-19(24)14(11-16)10-15(12-22)20(25)23-18-7-3-5-13-4-1-2-6-17(13)18/h1-11,24H,(H,23,25)
• InChI Key： CBZHBHNIWNWLDQ-UHFFFAOYSA-N
• SMILES： C(NC1=C2C(C=CC=C2)=CC=C1)(=O)C(C#N)=CC1=CC(Br)=CC=C1O

Computed Properties

• Exact Mass: 392.016
• Monoisotopic Mass: 392.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.2
• Topological Polar Surface Area: 73.1Ų

Experimental Properties

• Density: 1.574±0.06 g/cm3(Predicted)
• Boiling Point: 648.2±55.0 °C(Predicted)
• pka: 7.71±0.48(Predicted)

Additional information on (E)-3-(5-bromo-2-hydroxyphenyl)-2-cyano-N-naphthalen-1-ylprop-2-enamide

Chemical Profile of (E)-3-(5-bromo-2-hydroxyphenyl)-2-cyano-N-naphthalen-1-ylprop-2-enamide (CAS No. 359801-46-0)

The compound (E)-3-(5-bromo-2-hydroxyphenyl)-2-cyano-N-naphthalen-1-ylprop-2-enamide, identified by its CAS number 359801-46-0, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a conjugated system of aromatic and heteroaromatic rings, has garnered attention due to its potential biological activities and structural complexity. The presence of functional groups such as hydroxyl, cyano, and bromine substituents contributes to its unique reactivity and interaction with biological targets.

In recent years, the development of novel therapeutic agents has been heavily influenced by the exploration of heterocyclic compounds. The naphthalene core in this molecule provides a robust scaffold for drug design, offering multiple sites for functionalization. The cyano group at the propenamide position introduces electrophilicity, which can be exploited in various chemical transformations and biological interactions. Furthermore, the 5-bromo-2-hydroxyphenyl moiety adds hydrophobicity and potential for π-stacking interactions, which are crucial for binding affinity in drug-receptor complexes.

Current research in medicinal chemistry emphasizes the synthesis of molecules with enhanced selectivity and reduced toxicity. The structural features of (E)-3-(5-bromo-2-hydroxyphenyl)-2-cyano-N-naphthalen-1-ylprop-2-enamide make it an attractive candidate for further investigation. Studies have shown that similar compounds exhibit promising activity against various diseases, including cancer and inflammatory disorders. The hydroxyl group, in particular, has been identified as a key pharmacophore in several bioactive molecules, contributing to their ability to modulate enzymatic activity and receptor binding.

The bromine substituent at the 5-position of the phenyl ring is another critical feature that influences the compound's properties. Bromine atoms are known to enhance metabolic stability and binding affinity in many drug candidates. Additionally, the propenamide linkage provides a flexible hinge region that can adapt to different binding pockets in biological targets. This structural versatility makes (E)-3-(5-bromo-2-hydroxyphenyl)-2-cyano-N-naphthalen-1-ylprop-2-enamide a valuable scaffold for designing next-generation therapeutics.

Advances in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting costly wet-lab experiments. Molecular docking studies have been particularly useful in understanding how this compound interacts with its intended targets. Initial simulations suggest that the naphthalene ring and the propenamide moiety are critical for binding to protein receptors, while the hydroxyl and bromine substituents modulate affinity through hydrogen bonding and halogen interactions.

In vitro assays have provided preliminary evidence of the compound's bioactivity. For instance, preliminary tests indicate that derivatives of this structure exhibit inhibitory effects on certain kinases and enzymes implicated in disease pathways. These findings align with recent publications describing similar compounds as potent modulators of cellular signaling cascades. The cyano group's ability to participate in hydrogen bonding or act as a leaving group in enzymatic reactions further enhances its potential as a pharmacophore.

The synthesis of this compound involves multi-step organic reactions that showcase modern synthetic methodologies. Key steps include cross-coupling reactions to establish the naphthalene linkage, functional group transformations to introduce cyano and hydroxyl groups, and regioselective bromination at the phenyl ring. These synthetic strategies highlight the importance of advanced techniques such as palladium-catalyzed reactions and transition-metal-mediated transformations in constructing complex molecular architectures.

Future directions in research may focus on optimizing the pharmacokinetic properties of this molecule through structure-based drug design. Techniques such as molecular dynamics simulations can help predict how the compound behaves within biological systems, providing insights into its absorption, distribution, metabolism, excretion (ADME) profile. Additionally, modifications to enhance solubility or reduce off-target effects could be explored to improve therapeutic efficacy.

Collaborative efforts between chemists and biologists are essential for translating these findings into clinical applications. By integrating knowledge from multiple disciplines, researchers can accelerate the development of novel drugs that address unmet medical needs. The compound (E)-3-(5-bromo-2-hydroxyphenyl)-2-cyano-N-naphthalen-1-ylprop-2-enamide exemplifies how interdisciplinary approaches can lead to breakthroughs in pharmaceutical discovery.